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Compound of Interest

Compound Name: Columbinic acid

CAS No.: 2441-53-4

Cat. No.: B1246435 Get Quote

Executive Summary
Columbinic Acid (5t,9c,12c-18:3) represents a pivotal molecule in lipid biochemistry, serving

as a natural "mechanistic probe" that challenges the traditional definition of Essential Fatty

Acids (EFAs). Unlike typical n-6 PUFAs, columbinic acid possesses a unique trans double

bond at the

5 position. This structural anomaly allows it to restore the epidermal water barrier in EFA-
deficient models while simultaneously failing to serve as a precursor for pro-inflammatory
prostaglandins.

This guide provides a rigorous analysis of columbinic acid’s classification, its metabolic

divergence from the arachidonic acid cascade, and validated protocols for its extraction and

quantification.

Part 1: Structural Biochemistry & Classification
Definitive Classification
In the strict nomenclature of lipidology, columbinic acid is classified as a

5-trans polymethylene-interrupted polyunsaturated fatty acid (PMI-PUFA). It is frequently
miscategorized as a conjugated fatty acid due to its association with unusual seed oils, but it
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lacks the conjugated diene system.

IUPAC Name: (5E,9Z,12Z)-octadeca-5,9,12-trienoic acid[1][2][3]

Lipid Number: 18:3

5t,9c,12c

Omega Reference: n-6 (based on the terminal methyl end, matching Linoleic Acid)

Structural Homology & Stereochemistry
Columbinic acid is a stereoisomer of

-linolenic acid (GLA, 18:3

6c,9c,12c) and Pinolenic acid (18:3

5c,9c,12c). The critical divergence is the trans (E) configuration at Carbon 5.

Fatty Acid Structure Key Feature Biological Role
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Visualization: Structural Hierarchy
The following diagram illustrates the classification of Octadecatrienoic acids, highlighting the

unique position of Columbinic acid.
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Caption: Classification hierarchy distinguishing Columbinic acid from standard n-3/n-6 PUFAs

based on double bond interruption and stereochemistry.

Part 2: Functional Biochemistry (The EFA Paradox)
The Decoupling Mechanism
Historically, Essential Fatty Acid (EFA) deficiency was thought to be a singular syndrome cured

only by precursors of Arachidonic Acid (AA). Columbinic acid disproved this by demonstrating

a functional decoupling:

Structural Function (Restored): Columbinic acid is successfully incorporated into

keratinocyte ceramides and phospholipids (specifically in the sn-2 position). This restores

lipid chain packing in the stratum corneum, effectively reversing the transepidermal water

loss (TEWL) and scaly dermatitis associated with EFA deficiency.

Signaling Function (Blocked): Unlike Linoleic Acid, Columbinic acid cannot be converted

into bioactive prostaglandins (PGs). The

5-trans bond acts as a steric hindrance to Cyclooxygenase (COX) enzymes, which strictly
require a cis-1,4-pentadiene structure at the reaction site.

Metabolic Fate Pathway
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The diagram below details the divergent metabolic fates of Linoleic Acid versus Columbinic
Acid.
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Caption: Divergent metabolism showing Columbinic Acid restoring skin barrier integrity while

failing to produce inflammatory prostaglandins.

Part 3: Analytical Methodologies
To accurately study columbinic acid, researchers must use protocols that prevent thermal

isomerization and separate the trans isomer from co-eluting cis isomers.

Protocol: Extraction and GC-MS Analysis
Objective: Quantify columbinic acid in biological tissue (e.g., liver, epidermis) without inducing

artifactual isomerization.

Reagents:

Internal Standard: Heptadecanoic acid (17:[4]0) or deuterated Linoleic Acid (d4-18:2).

Extraction Solvent: Chloroform:Methanol (2:1 v/v) with 0.01% BHT (antioxidant).

Derivatization Agent: 14% Boron Trifluoride (
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) in Methanol (preferred over acid-catalyzed high heat).

Step-by-Step Workflow:

Lipid Extraction (Folch Method):

Homogenize 50-100mg tissue in 1mL Chloroform:Methanol (2:1).

Add 10µg Internal Standard.

Centrifuge at 3000 x g for 5 mins; collect organic (lower) phase.

Dry under Nitrogen stream.

Methylation (FAME Preparation):

Resuspend dried lipid in 0.5mL Toluene.

Add 1mL 14%

-Methanol.

Incubate at 60°C for 30 minutes. Critical: Do not exceed 60°C to minimize trans-

isomerization of other PUFAs, though columbinic is naturally trans.

Quench with 1mL

(aq). Extract FAMEs into Hexane.

GC-MS Configuration:

Column: High-polarity cyanopropyl polysiloxane column (e.g., CP-Sil 88 or DB-23).

Standard non-polar columns (DB-5) may not resolve Columbinic acid from

-Linolenic acid.

Carrier Gas: Helium at 1 mL/min.

Temp Program: 140°C (5 min)
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4°C/min

240°C (10 min).

Detection: EI Source (70eV).[5] Look for molecular ion

292 (Methyl ester) and characteristic fragmentation patterns.

Identification Criteria
Parameter Value/Characteristic

Retention Time
Elutes after 18:3 (ALA) on high-polarity columns

due to trans bond interaction.

Key Mass Fragments
79, 67, 41 (General PUFA); Molecular Ion

292.

Ag-Ion HPLC

If GC resolution is poor, use Silver-Ion HPLC.

Columbinic acid (1 trans bond) elutes before all-

cis trienes (ALA/GLA) due to weaker

-complexation with silver.

Part 4: Therapeutic Potential & Drug Development
Columbinic acid serves as a lead compound structure for Selective Anti-Inflammatory Lipids

(SAILs).

Topical Therapeutics:

Application: Treatment of Atopic Dermatitis and Ichthyosis.

Mechanism: Direct repair of the acyl-ceramide barrier without activating COX-2 in

keratinocytes, avoiding the irritation often caused by bioactive eicosanoid precursors.

Dietary Intervention:

Application: Modulation of systemic inflammation.[6]
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Mechanism: Dietary intake of columbinic acid-rich oils (e.g., from Aquilegia species) can

displace Arachidonic Acid from phospholipid pools. This reduces the substrate availability

for pro-inflammatory PGE2 production, effectively acting as a nutritional COX-inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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